1,1'-(1,2-Difluoroethene-1,2-diyl)dinaphthalene

• IUPAC Name: 1-(1,2-difluoro-2-naphthalen-1-ylethenyl)naphthalene
• InChI: InChI=1S/C22H14F2/c23-21(19-13-5-9-15-7-1-3-11-17(15)19)22(24)20-14-6-10-16-8-2-4-12-18(16)20/h1-14H
• InChI Key: AHFBCJARPPCORI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=C(C3=CC=CC4=CC=CC=C43)F)F
• Molecular Formula: C22H14F2
• DSSTOX Substance ID: DTXSID20721624
• Molecular Weight: 316.3 g/mol
• CAS No.: 1423-70-7

Description

1,1'-(1,2-Difluoroethene-1,2-diyl)dinaphthalene, also known as DFE, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the family of organic semiconductors and has been widely studied for its potential applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).

Mechanism of Action

The mechanism of action of 1,1'-(1,2-Difluoroethene-1,2-diyl)dinaphthalene is not fully understood. However, it is believed that this compound acts as a charge carrier in organic semiconductors. It has been shown to have high electron affinity and low ionization potential, which makes it a suitable candidate for use in optoelectronic devices.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic and non-carcinogenic in animal studies. Further research is needed to fully understand the effects of this compound on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,1'-(1,2-Difluoroethene-1,2-diyl)dinaphthalene in lab experiments is its high yield synthesis method. Additionally, this compound has shown promising results in optoelectronic devices, making it a suitable candidate for further research in this field. However, one of the limitations of using this compound in lab experiments is its limited solubility in common solvents, which can make it difficult to work with.

Future Directions

There are several future directions for research on 1,1'-(1,2-Difluoroethene-1,2-diyl)dinaphthalene. One potential area of research is the development of more efficient synthesis methods for this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in optoelectronic devices. Further research is also needed to fully understand the biochemical and physiological effects of this compound on living organisms. Finally, there is potential for research on the use of this compound in other applications, such as organic lasers and organic field-effect transistors.
Conclusion:
In conclusion, this compound has shown promising results in scientific research for its potential use in optoelectronic devices, such as OLEDs, OPVs, and OFETs. The high yield synthesis method and unique properties of this compound make it a suitable candidate for further research in this field. However, further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 1,1'-(1,2-Difluoroethene-1,2-diyl)dinaphthalene involves the reaction of 1,2-difluoroethene with 1,2-dibromo-4-nitronaphthalene in the presence of a palladium catalyst. This reaction results in the formation of this compound as a yellow powder with a high yield.

Scientific Research Applications

1,1'-(1,2-Difluoroethene-1,2-diyl)dinaphthalene has been widely used in scientific research due to its unique properties. It has been studied for its potential applications in optoelectronic devices, such as OLEDs, OPVs, and OFETs. This compound has also been studied for its potential use in organic lasers, where it has shown promising results. Additionally, this compound has been studied for its potential use in organic field-effect transistors, where it has shown high charge carrier mobility.